Cas no 1261904-09-9 (4-(3-Fluoro-4-methylphenyl)nicotinic acid)
1261904-09-9 structure
Product Name:4-(3-Fluoro-4-methylphenyl)nicotinic acid
CAS No:1261904-09-9
MF:C13H10FNO2
MW:231.222406864166
CID:2762454
PubChem ID:53229223
Update Time:2025-04-21
4-(3-Fluoro-4-methylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(3-Fluoro-4-methylphenyl)nicotinic acid, 95%
- 4-(3-FLUORO-4-METHYLPHENYL)NICOTINIC ACID
- 1261904-09-9
- MFCD18323389
- DTXSID50692479
- 4-(3-Fluoro-4-methylphenyl)nicotinic acid
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- Inchi: 1S/C13H10FNO2/c1-8-2-3-9(6-12(8)14)10-4-5-15-7-11(10)13(16)17/h2-7H,1H3,(H,16,17)
- InChI Key: VDTWQPOQUOJLBZ-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)C1C=CN=CC=1C(=O)O
Computed Properties
- Exact Mass: 231.06955672Da
- Monoisotopic Mass: 231.06955672Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2Ų
4-(3-Fluoro-4-methylphenyl)nicotinic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
1261904-09-9 (4-(3-Fluoro-4-methylphenyl)nicotinic acid) Related Products
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